Cas no 848373-17-1 (Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]-)

• Product Name: Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]-
• CAS No: 848373-17-1
• MF: C₂₀H₂₀N₄O₄S₂
• MW: 444.527201652527
• CID: 5224991
• Update Time: 2025-11-02

Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]-
• 4-Methyl-3-(morpholine-4-sulfonyl)-n-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C20H20N4O4S2/c1-14-5-6-15(12-18(14)30(26,27)24-8-10-28-11-9-24)19(25)23-20-22-17(13-29-20)16-4-2-3-7-21-16/h2-7,12-13H,8-11H2,1H3,(H,22,23,25)
• InChI Key： ICXBYAWXQRDDNK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC=CC=C2)=CS1)(=O)C1=CC=C(C)C(S(N2CCOCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]-

Comprehensive Overview of Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]- (CAS No. 848373-17-1)

The compound Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]- (CAS No. 848373-17-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 4-morpholinylsulfonyl and 2-pyridinyl-thiazolyl moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor, given its ability to interact with specific enzymatic pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in targeted cancer therapies. Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]- has been studied for its potential role in modulating cellular signaling pathways, such as those involving protein kinases. This aligns with the growing interest in precision medicine, where compounds like this are tailored to address specific genetic or molecular abnormalities in diseases.

The synthesis and characterization of CAS No. 848373-17-1 involve sophisticated organic chemistry techniques, including sulfonylation and heterocyclic coupling reactions. Its morpholine and thiazole rings contribute to its solubility and bioavailability, which are critical factors in drug design. These properties are often highlighted in discussions about ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a hot topic in pharmaceutical research.

From an industrial perspective, Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]- is often referenced in patents related to kinase inhibitors and anticancer agents. Its potential applications extend to inflammatory diseases and neurodegenerative disorders, areas where molecular targeting is a key strategy. This versatility makes it a subject of interest in both academic and commercial research settings.

Environmental and safety considerations are also paramount when working with such compounds. While CAS No. 848373-17-1 is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly prioritized by regulatory bodies and stakeholders.

In summary, Benzamide, 4-methyl-3-(4-morpholinylsulfonyl)-N-[4-(2-pyridinyl)-2-thiazolyl]- represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new therapeutic avenues. As the field of drug discovery continues to evolve, compounds like this will likely play a pivotal role in shaping future treatments.